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Compound of Interest

Compound Name: RH 237

Cat. No.: B1237115

Essential Safety and Handling Guide for RH 237

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of RH 237, a
fluorescent styryl dye commonly used in neuroscience research for functional imaging of
neurons. Adherence to these protocols is essential to ensure laboratory safety and maintain the
integrity of experimental outcomes.

Product Information and Hazard Identification

RH 237 is a lipophilic, cationic dye. While comprehensive toxicological data is not available, it is
classified for research use only and should be handled with care. The following table
summarizes its key identifiers and known hazard information.
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Property

Value

Reference

Chemical Name

N-(4-Sulfobutyl)-4-(6-(4-
(dibutylamino)phenyl)hexatrien

yl)pyridinium, inner salt

[1]2]

CAS Number 83668-91-1
Molecular Formula C290H40N203S [3]
Molecular Weight 496.71 g/mol [3]
Appearance Dark solid [3]
Solubility DMSO, Water, Ethanol

Hazard Statements

H303: May be harmful if
swallowedH313: May be
harmful in contact with
skinH333: May be harmful if
inhaled

[4]

Signal Word

Warning

[4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling RH 237 in its solid form and in solution.

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves

Protects against skin contact.

[4]

Eye Protection

Safety glasses with side

shields or safety goggles

Prevents eye contact with dust

or splashes.[4]

Body Protection

Laboratory coat

Protects skin and clothing from

contamination.[4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood

Minimizes inhalation of dust or

aerosols.[4]
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Step-by-Step Handling and Experimental Protocol

This section provides a detailed workflow for preparing and using RH 237 in a laboratory
setting.

Preparation of Stock Solution

RH 237 is typically supplied as a solid. A concentrated stock solution is prepared for
subsequent dilution to the final working concentration. Dimethyl sulfoxide (DMSO) is a common
solvent for creating stock solutions.[1][3]

Materials:

RH 237 solid

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Pre-weighing (if necessary): If not using a pre-aliquoted vial, carefully weigh the desired
amount of RH 237 in a chemical fume hood.

o Reconstitution: Add the appropriate volume of DMSO to the vial of RH 237 to achieve the
desired stock concentration (e.g., 1-10 mM). The table below provides reconstitution
volumes for common stock concentrations.

» Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C,
protected from light.[3]
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Table of Reconstitution Volumes for a 1 mg Vial of RH 237:

Desired Stock Concentration Volume of DMSO to Add
1mM 2.013 mL
5mM 402.6 UL
10 mM 201.3 pL

Preparation of Working Solution and Staining Protocol

The stock solution is diluted in a suitable buffer or cell culture medium to the final working
concentration immediately before use.

Procedure:

Thawing: Thaw a single aliquot of the RH 237 stock solution at room temperature, protected
from light.

 Dilution: Dilute the stock solution in your experimental buffer or medium to the final working
concentration (typically in the low micromolar range).

o Application: Replace the medium on your cell or tissue preparation with the RH 237 working
solution.

 Incubation: Incubate under the conditions appropriate for your specific experiment, protected
from light.

o Washing (Optional): After incubation, you may wish to wash the preparation with fresh buffer
or medium to remove excess dye and reduce background fluorescence.

e Imaging: Proceed with fluorescence microscopy using the appropriate filter sets for RH 237
(Excitation/Emission in methanol: ~528/782 nm; these values may be blue-shifted in cell
membranes).[3]

Disposal Plan
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Proper disposal of RH 237 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

» Solid RH 237: Dispose of as hazardous chemical waste in accordance with your institution's
and local regulations.

e Unused Stock and Working Solutions: Collect all unused solutions containing RH 237 in a
designated, labeled hazardous waste container. The container should be clearly marked as
"Hazardous Waste: Fluorescent Dye."

o Contaminated Materials: All materials that have come into contact with RH 237 (e.g., pipette
tips, gloves, microcentrifuge tubes, culture dishes) should be disposed of as solid hazardous

waste.

e Aqueous Waste: Do not dispose of RH 237 solutions down the drain. Collect all aqueous
waste containing the dye for hazardous waste pickup.

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance on
hazardous waste disposal procedures.

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately:[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.

 Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never
give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1237115?utm_src=pdf-body
https://www.benchchem.com/product/b1237115?utm_src=pdf-body
https://www.benchchem.com/product/b1237115?utm_src=pdf-body
https://www.benchchem.com/product/b1237115?utm_src=pdf-body
https://www.benchchem.com/product/b1237115?utm_src=pdf-body
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-rh-237-n-4-sulfobutyl-4-6-4-dibutylamino-phenyl-hexatrienyl-pyridinium-inner-salt-catalog-21480-version-GS5T16bf3e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

attention.

Spill Response: In the event of a spill, evacuate the immediate area. Wear appropriate PPE,
including a lab coat, gloves, and eye protection. Absorb the spill with an inert material (e.g.,
vermiculite, sand, or earth) and place it in a sealed container for disposal as hazardous waste.
Ventilate the area and wash the spill site after material pickup is complete.

Visual Workflow and Logic Diagrams

The following diagrams, generated using Graphviz, illustrate the key workflows for handling RH
237.
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RH 237 Handling Workflow
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RH 237 Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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